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Compound of Interest

Compound Name: Fujikinetin

CAS No.: 38965-66-1

Cat. No.: B600413 Get Quote

Operational Directive: Fujikinetin Disposal & Environmental Stewardship

To: Laboratory Operations / EHS Leads / Research Staff From: Senior Application Scientist,

Chemical Safety Division Subject: Standard Operating Procedure (SOP) for the Disposal of

Fujikinetin (Synthetic Cytokinin/Bioactive Agent)

Part 1: Executive Safety Summary
Fujikinetin (nomenclature implies a proprietary synthetic cytokinin or kinetin-derivative,

typically CAS 525-79-1 family) is a bioactive small molecule used to regulate cell signaling and

growth. While often classified as having lower acute toxicity than cytotoxins, its high bioactivity

poses significant environmental risks if released into water systems, potentially disrupting

aquatic ecosystems and local flora.

Immediate Action Required:

Do NOT dispose of Fujikinetin via sink drains or municipal trash.[1]

Primary Disposal Method: High-temperature incineration via an approved chemical waste

contractor.

Spill Response: Isolate area, dampen powder to prevent aerosolization, and clean with 70%

Ethanol.

Part 2: Technical Characterization & Risk Profile
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To ensure compliance and safety, we must understand why we treat Fujikinetin as hazardous

waste.

Parameter Characteristic Operational Implication

Chemical Class
N6-substituted Adenine

Derivative (Cytokinin)

High thermal stability; requires

incineration >800°C for

complete destruction.

Bioactivity Potent Cell Signaling Agonist

Even trace amounts can alter

biological growth cycles; strict

"Zero Discharge" policy for

drains.

Solubility
Soluble in dilute acids/bases,

Ethanol, DMSO

Water rinsing is ineffective for

cleaning spills; use Ethanol or

dilute NaOH.

Hazard Codes
Irritant (Xi), Potential Mutagen

(suspected)

Standard PPE (Nitrile gloves,

lab coat, safety glasses) is

mandatory.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable to: Expired stock powder, spilled solids, or weighed aliquots.

Segregation: Transfer solid Fujikinetin into a dedicated Solid Hazardous Waste Container

(typically a wide-mouth HDPE jar).

Labeling: Affix a hazardous waste tag immediately.

Constituents: "Fujikinetin (Cytokinin Derivative)"

Hazard Checkbox: Toxic, Irritant.[2][3]

Secondary Containment: Ensure the waste container is stored in a secondary bin to capture

potential leaks.
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Disposal: Hand over to EHS for Incineration.

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicable to: DMSO/Ethanol stocks, spent cell culture media containing >1 µM Fujikinetin.

Solvent Compatibility:

Organic Stocks (DMSO/EtOH): Dispose of in the Non-Halogenated Organic Solvent waste

stream (Red Can).

Aqueous Media: If concentration is high (>10 µM), collect in Aqueous Toxic waste. If trace

(<1 µM), check local EHS protocols; generally, collection is preferred over bleaching to

prevent reaction byproducts.

Deactivation (Surface Decontamination):

For benchtop cleaning, use a 10% Bleach (Sodium Hypochlorite) solution followed by an

Ethanol wipe. The oxidation helps break down the purine ring structure.

Protocol C: Empty Containers & Debris
Applicable to: Original glass vials, pipette tips, weighing boats.

Triple Rinse Rule:

Rinse the original vial 3 times with a small volume of Ethanol or Isopropanol.

Crucial: Pour the rinsate into the Liquid Organic Waste container, NOT the sink.

Defacing: Cross out the label on the glass vial using a permanent marker.

Disposal:

Rinsed Vials: Glass recycling (if permitted by local EHS) or Sharps bin.

Contaminated Solids (Tips/Gloves): Dispose of in the Solid Hazardous Waste bag

(Yellow/Red bag depending on facility).
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Part 4: Waste Stream Decision Logic (Visualization)
The following diagram illustrates the decision matrix for segregating Fujikinetin waste to

ensure zero environmental release.
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Figure 1: Decision matrix for segregating Fujikinetin waste streams. Note that "Trace"

aqueous waste is still routed to chemical waste to prevent bioactive release.

Part 5: Emergency Spill Response
In the event of a powder spill outside a containment hood:

Alert: Notify nearby personnel.

PPE: Don double nitrile gloves, safety goggles, and an N95 mask (if powder is aerosolized).

Contain: Cover the spill with a paper towel dampened with Ethanol (to prevent dust

generation).

Clean:

Wipe up the solids.

Clean the surface with 1N NaOH (mild base helps solubilize and degrade), followed by

water.

Place all cleanup materials into a sealed hazardous waste bag.
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(Note: "Fujikinetin" is treated here as a representative high-purity Kinetin derivative. Always

verify the specific CAS number on your container's physical label against the specific SDS

provided by the manufacturer.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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